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Compound of Interest

Compound Name: Benzene, 1-butyl-4-ethyl

Cat. No.: B15483940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the thermal properties of

C12H18 aromatic isomers. Understanding these properties is critical for a wide range of

applications, from process design and safety in the chemical industry to the formulation and

stability of pharmaceuticals. This document presents a compilation of quantitative data, detailed

experimental protocols for key thermal analysis techniques, and visualizations to elucidate the

relationships between molecular structure and thermal behavior.

Thermal Properties of C12H18 Aromatic Isomers: A
Comparative Analysis
The arrangement of the six carbon atoms in the side chains of C12H18 aromatic isomers

significantly influences their thermal properties. Variations in branching, symmetry, and the

position of alkyl groups on the benzene ring lead to distinct melting points, boiling points, and

enthalpies of vaporization. The following tables summarize the available quantitative data for a

range of C12H18 aromatic isomers, providing a clear basis for comparison.

Table 1: Boiling and Melting Points of Triethylbenzene Isomers
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Isomer CAS Number Boiling Point (°C) Melting Point (°C)

1,2,3-Triethylbenzene 42205-08-3 218-219 39[1]

1,2,4-Triethylbenzene 877-44-1 220-222[2] -78[2]

1,3,5-Triethylbenzene 102-25-0 215[3][4] -66.5[3][4]

Table 2: Boiling and Melting Points of Diethyl-dimethylbenzene Isomers

Isomer CAS Number Boiling Point (°C)

1,2-Diethyl-3,4-

dimethylbenzene
54410-75-2 229.85

1,4-Diethyl-2,5-

dimethylbenzene
100-18-5 105

Table 3: Boiling and Melting Points of Propyl- and Isopropyl- Aromatic Isomers

Isomer CAS Number Boiling Point (°C) Melting Point (°C)

1-Isopropyl-4-

propylbenzene
Not Available 214[5]

1-Isopropenyl-4-

isopropylbenzene
Not Available 220[6] -31[6]

1,4-

Diisopropylbenzene
100-18-5 210.3[7]

Table 4: Enthalpy of Vaporization of Select C12H18 Aromatic Isomers

Isomer CAS Number
Enthalpy of Vaporization
(kJ/mol)

1,2,4-Triethylbenzene 877-44-1 51.2[8]

1,3,5-Triethylbenzene 102-25-0 65 (estimated)[9]
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Experimental Protocols for Thermal Analysis
Accurate determination of the thermal properties of C12H18 aromatic isomers relies on precise

and standardized experimental methodologies. This section details the protocols for three key

analytical techniques: Differential Scanning Calorimetry (DSC), bomb calorimetry, and the

determination of the heat of vaporization.

Determination of Melting Point and Enthalpy of Fusion
by Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a powerful thermoanalytical technique for determining the

melting point and the heat of fusion of a substance. It measures the difference in the amount of

heat required to increase the temperature of a sample and a reference as a function of

temperature.

Methodology based on ASTM D3418:

Sample Preparation: A small sample of the C12H18 isomer (typically 1-5 mg) is accurately

weighed and hermetically sealed in an aluminum pan.

Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using

certified reference materials (e.g., indium). An empty sealed aluminum pan is used as the

reference.

Experimental Conditions: The sample and reference are placed in the DSC cell. The cell is

then purged with an inert gas, such as nitrogen, to create an inert atmosphere.

Temperature Program: The sample is subjected to a controlled temperature program. A

typical program involves an initial isothermal period, followed by a linear heating ramp (e.g.,

10 °C/min) through the melting transition, and a final isothermal period.

Data Analysis: The DSC thermogram plots heat flow versus temperature. The melting point

is determined as the onset or peak temperature of the endothermic melting peak. The

enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.
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Determination of Enthalpy of Combustion by Bomb
Calorimetry
Bomb calorimetry is a standard method for determining the heat of combustion of a substance.

This data can be used to calculate the standard enthalpy of formation.

Methodology:

Sample Preparation: A precisely weighed pellet (typically 0.5-1.0 g) of the C12H18 isomer is

placed in a sample cup within a high-pressure stainless steel vessel known as a "bomb".

Fuse Wire: A fine iron wire of known mass and length is connected to two electrodes, with

the wire in contact with the sample pellet.

Pressurization: The bomb is sealed and pressurized with pure oxygen to approximately 30

atm.

Calorimeter Assembly: The bomb is placed in a well-insulated water bath of a known volume.

A stirrer ensures uniform water temperature, which is measured with a high-precision

thermometer.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water bath is recorded at regular intervals before,

during, and after combustion until a stable final temperature is reached.

Calculations: The total heat released is calculated from the temperature rise of the water and

the heat capacity of the calorimeter system. Corrections are made for the heat of combustion

of the fuse wire and for the formation of any side products like nitric acid. From the heat of

combustion at constant volume (ΔU), the enthalpy of combustion (ΔH) can be calculated.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization (ΔHvap), the heat required to transform a given quantity of a

substance from a liquid into a gas at a given pressure, can be determined using various

calorimetric methods.

Methodology using a vaporization calorimeter:
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Apparatus Setup: A vaporization vessel containing the liquid sample is placed within a

calorimeter containing a known mass of water. A system for passing a controlled flow of inert

gas (e.g., air or nitrogen) through the liquid is established.

Initial Measurements: The initial mass of the vaporization vessel with the sample and the

initial temperature of the calorimeter water are recorded.

Vaporization: A steady flow of the inert gas is passed through the liquid, causing it to

evaporate at a constant rate. The heat required for this endothermic process is drawn from

the surrounding water in the calorimeter, causing a decrease in its temperature.

Temperature Monitoring: The temperature of the water in the calorimeter is monitored

continuously.

Final Measurements: After a sufficient amount of the sample has vaporized, the gas flow is

stopped. The final temperature of the water and the final mass of the vaporization vessel are

recorded.

Calculation: The mass of the vaporized liquid is determined by the difference in the initial and

final masses of the vessel. The heat absorbed from the water is calculated from the

temperature drop and the heat capacity of the calorimeter system. The molar enthalpy of

vaporization is then calculated by dividing the total heat absorbed by the number of moles of

the vaporized sample.

Visualization of Structure-Property Relationships
and Experimental Workflows
The following diagrams, created using the DOT language, provide visual representations of key

concepts and processes discussed in this guide.
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Relationship Between Molecular Structure and Boiling Point of C12H18 Isomers

C12H18 Aromatic Isomers

Thermal Properties

1,3,5-Triethylbenzene
(Symmetrical, Less Polar)

Lower Boiling Point
(215 °C)

Weaker intermolecular forces

1,2,4-Triethylbenzene
(Asymmetrical, More Polar)

Higher Boiling Point
(220-222 °C)

Stronger dipole-dipole interactions

Hexamethylbenzene
(Highly Symmetrical, Planar Packing)

Higher Melting Point

Efficient crystal lattice packing

Click to download full resolution via product page

Caption: Influence of isomer structure on boiling and melting points.
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General Experimental Workflow for Thermal Property Determination

Sample Preparation
(Weighing, Encapsulation/Pelletizing)

Experiment Setup
(Sample Loading, Inert Atmosphere)

Instrument Calibration
(Using Certified Standards)

Data Acquisition
(Controlled Heating/Cooling Program)

Data Analysis
(Peak Integration, Onset Determination)

Thermal Property Determination
(Melting Point, Enthalpy, etc.)

Click to download full resolution via product page

Caption: A generalized workflow for thermal analysis experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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